Cas no 320421-01-0 (4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid)

• Product name: 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid
• CAS No: 320421-01-0
• MF: C₁₆H₁₁NO₂S
• MW: 281.329
• MDL: MFCD00142055
• CID: 3937936
• PubChem ID: 1483684

4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-phenyl-2-thiazolyl)-
• 4-(4-PHENYL-1,3-THIAZOL-2-YL)BENZENECARBOXYLIC ACID
• 4-(4-phenylthiazol-2-yl)benzoic acid
• 4-(4-phenyl-1,3-thiazol-2-yl)benzoic acid
• 4-(4-phenyl-1,3-thiazol-2-yl)benzoic Acid
• Oprea1_061770
• MFCD00142055
• 1G-345S
• 320421-01-0
• SMR000337790
• 4-(4-phenyl-1,3-thiazol-2-yl)benzoicAcid
• CHEMBL1301307
• 4-(4-phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid
• MLS000755401
• AKOS005082248
• SCHEMBL7507983
• 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid

• MDL： MFCD00142055
• Inchi： InChI=1S/C16H11NO2S/c18-16(19)13-8-6-12(7-9-13)15-17-14(10-20-15)11-4-2-1-3-5-11/h1-10H,(H,18,19)
• InChI Key： WQTNWWULNLTMIX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 281.05104977Da
• Monoisotopic Mass: 281.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid

Comprehensive Overview of 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid (CAS No. 320421-01-0)

4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid (CAS No. 320421-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiazole and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining a phenyl-thiazole core with a benzenecarboxylic acid moiety, offers exceptional potential for applications in drug discovery, optoelectronics, and polymer chemistry.

The growing interest in 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in developing biodegradable polymers and non-toxic catalysts, addressing global demands for eco-friendly alternatives. Additionally, its photophysical properties make it a candidate for OLEDs (organic light-emitting diodes) and solar cell technologies, where efficiency and stability are critical.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Recent studies highlight optimized methods for its production, such as microwave-assisted synthesis and catalytic C-H activation, which reduce energy consumption and waste. These advancements cater to the pharmaceutical industry's need for cost-effective intermediates and high-purity compounds.

In the context of drug development, 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid has shown promise as a scaffold for anti-inflammatory and antimicrobial agents. Its thiazole ring is known to interact with biological targets, making it a focus for structure-activity relationship (SAR) studies. Researchers are also investigating its potential in cancer therapeutics, particularly in modulating kinase inhibitors.

From a commercial perspective, the compound's CAS No. 320421-01-0 is a critical identifier for suppliers and regulatory compliance. Its patent landscape reveals applications in high-performance coatings and electronic materials, reflecting its cross-industry utility. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring consistency in research and industrial use.

As the scientific community prioritizes AI-driven drug discovery and computational chemistry, 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid is increasingly modeled for virtual screening and molecular docking studies. This aligns with searches for "predictive modeling of thiazole derivatives" and "bioisosteres for drug design", highlighting its relevance in modern cheminformatics.

In summary, 4-(4-Phenyl-1,3-thiazol-2-yl)benzenecarboxylic acid (CAS No. 320421-01-0) exemplifies the intersection of innovation and practical application. Its multifaceted roles in pharmaceuticals, materials science, and sustainable technology underscore its importance in advancing scientific and industrial progress.